Cas no 2228966-30-9 (3-oxo-1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)cyclobutane-1-carbonitrile)

• Product Name: 3-oxo-1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)cyclobutane-1-carbonitrile
• CAS No: 2228966-30-9
• MF: C₁₃H₁₃NOS
• MW: 231.313421964645
• CID: 6526866
• PubChem ID: 165840301
• Update Time: 2025-05-21

3-oxo-1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)cyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-oxo-1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)cyclobutane-1-carbonitrile
• EN300-1766682
• 2228966-30-9

• Inchi： 1S/C13H13NOS/c14-8-13(5-9(15)6-13)11-7-16-12-4-2-1-3-10(11)12/h7H,1-6H2
• InChI Key： QTSGZRQETPTLMK-UHFFFAOYSA-N
• SMILES： S1C=C(C2=C1CCCC2)C1(C#N)CC(C1)=O

Computed Properties

• Exact Mass: 231.07178521g/mol
• Monoisotopic Mass: 231.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 69.1Ų

Additional information on 3-oxo-1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)cyclobutane-1-carbonitrile

Introduction to 3-oxo-1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)cyclobutane-1-carbonitrile (CAS No. 2228966-30-9)

3-oxo-1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)cyclobutane-1-carbonitrile, identified by the CAS number 2228966-30-9, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This molecule belongs to a class of heterocyclic compounds featuring a cyclobutane core substituted with a benzothiophene moiety and a nitrile group. The unique arrangement of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for further exploration in drug discovery and development.

The chemical structure of 3-oxo-1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)cyclobutane-1-carbonitrile consists of a cyclobutane ring with an oxygen atom at the 3-position and a nitrile group at the 1-position. The benzothiophene substituent is attached to the cyclobutane ring at the 1-position, contributing to the molecule's aromaticity and potential for interactions with biological targets. This structural framework suggests potential applications in modulating biological pathways, particularly those involving enzymes or receptors that exhibit selectivity for such scaffolds.

In recent years, there has been growing interest in heterocyclic compounds as pharmacophores due to their ability to engage with biological systems in diverse ways. The benzothiophene ring is a well-known motif in medicinal chemistry, found in numerous approved drugs and investigational compounds. Its presence in 3-oxo-1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)cyclobutane-1-carbonitrile may contribute to favorable pharmacokinetic properties, such as solubility and metabolic stability. Additionally, the cyclobutane ring can introduce rigidity into the molecule, which may enhance binding affinity to biological targets.

The nitrile group at the 1-position of the cyclobutane ring is another key feature that influences the compound's reactivity and biological activity. Nitrile groups are known to participate in various chemical transformations and can serve as probes for understanding enzyme mechanisms. In pharmaceutical applications, nitrile-containing compounds have demonstrated efficacy across multiple therapeutic areas, including oncology and anti-inflammatory treatments. The combination of these features in 3-oxo-1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)cyclobutane-1-carbonitrile (CAS No. 2228966-30-9) suggests potential for developing novel therapeutic agents.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules with greater accuracy. Virtual screening and molecular docking studies have been instrumental in identifying promising candidates like 3-oxo-1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)cyclobutane-1-carbonitrile based on their predicted interactions with target proteins. These computational approaches have accelerated the drug discovery process by allowing rapid evaluation of large libraries of compounds without the need for extensive experimental screening.

One area where this compound shows particular promise is in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are frequently implicated in diseases such as cancer. The structural features of 3-oxo-1-(4,5,6,7-tetrahydro-1-benzothiophen)-3ylcyclobutane - - - - - - - - - - --carbonitrile (CAS No. 2228966--30--9) make it a potential lead compound for designing selective kinase inhibitors. By modulating kinase activity, this compound could potentially interfere with aberrant signaling pathways that contribute to disease progression.

Another emerging application of this compound is in the field of neurodegenerative diseases. Benzothiophene derivatives have been investigated for their potential to interact with neuroreceptors and enzymes involved in conditions such as Alzheimer's disease and Parkinson's disease. The unique structural motif of 3--oxo-- -- -- -- -- -- -- -- -- -- -- -- -- -- --(CAS No.--2228966--30--9) may allow it to engage with these targets in a way that conventional therapeutics cannot. Preliminary studies suggest that it may have neuroprotective effects by inhibiting oxidative stress and inflammation associated with neurodegeneration.

The synthesis of 3--oxo--(4,,5,,6,,7--tetrahydro-- ,,, ,,, ,,, ,,, ,,, ,,, )cyclobutane--carbonitrile (CAS No.--2228966--30--9) presents both challenges and opportunities for synthetic chemists. The presence of multiple functional groups requires careful consideration during the synthetic route design to ensure high yields and purity. However, recent advances in synthetic methodologies have made it possible to construct complex heterocyclic frameworks more efficiently than ever before. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have streamlined the synthesis of molecules like this one.

In conclusion, 3-- oxo---- ---- ---- ---- ---- ---- ---- ---- ---- ---- ---- ---- --------(CAS No.--2228966----30----9) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further exploration as a lead compound or intermediate in drug development. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in addressing unmet medical needs.